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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Ornidazole-d5, a deuterated form of the antibacterial and

antiprotozoal agent Ornidazole, requires meticulous disposal procedures to mitigate potential

hazards. This guide provides essential, step-by-step instructions for the safe and compliant

disposal of Ornidazole-d5, aligning with standard laboratory safety protocols.

Quantitative Data Summary
For quick reference, the following table summarizes key safety and disposal information for

Ornidazole, which serves as a close proxy for Ornidazole-d5 in the absence of specific data

for the deuterated compound.
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Parameter Value/Information Source

Acute Toxicity (Oral, Rat LD50) 1780 mg/kg [1][2]

Waste Classification Hazardous Waste [1]

Disposal Recommendation

Dispose of in accordance with

local, state, and federal

regulations at an approved

waste disposal plant.

[1][3]

Environmental Precautions

Do not allow product to reach

sewage system or dispose of

with household garbage.[2]

Water hazard class 1 (Self-

assessment): slightly

hazardous for water.[2]

[2]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx),

Hydrogen chloride.

[1][3]

Detailed Protocol for the Disposal of Ornidazole-d5
This protocol outlines the necessary steps for the safe handling and disposal of Ornidazole-d5
from the point of use to final removal from the laboratory.

Personal Protective Equipment (PPE)
Before handling Ornidazole-d5 for disposal, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Segregation and Collection of Waste
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Solid Waste:

Collect all solid Ornidazole-d5 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips, vials), in a dedicated, clearly labeled hazardous waste

container.

The container must be compatible with the chemical waste, sealable, and kept closed

except when adding waste.[4]

Label the container as "Hazardous Waste" and specify the contents: "Ornidazole-d5."[4]

Liquid Waste (Solutions):

Collect all solutions containing Ornidazole-d5 in a designated, leak-proof, and chemically

compatible hazardous waste container.[4]

Do not mix with other incompatible waste streams.

Clearly label the container with "Hazardous Waste" and list all chemical constituents,

including solvents and their approximate concentrations.[4]

Crucially, do not dispose of Ornidazole-d5 solutions down the drain.[2] Antibiotic

solutions, especially stock solutions, are considered hazardous chemical waste.[5]

Decontamination of Empty Containers
Thoroughly empty the original Ornidazole-d5 container.

Rinse the container with a suitable solvent (e.g., methanol or DMSO, as it is soluble in

these[6]) three times.

Collect the first rinse as hazardous liquid waste.[4] Subsequent rinses may also need to be

collected depending on institutional policies for highly toxic chemicals.[4]

After rinsing and air-drying, deface or remove the original label to prevent misuse.

Dispose of the rinsed container as per your institution's guidelines for decontaminated

chemical containers.
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Storage of Waste
Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.[7]

Ensure the storage area is away from heat, ignition sources, and incompatible materials.[4]

Maintain a log of the waste being added to the container.

Final Disposal
Once the waste container is full (no more than 90% capacity), arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ornidazole-d5.

Ornidazole-d5 Waste Generated Determine Waste Type

Solid Waste (Contaminated materials, excess powder)Solid

Liquid Waste (Solutions)Liquid

Empty Ornidazole-d5 Container
Empty Container

Collect in Labeled Solid Hazardous Waste Container

Collect in Labeled Liquid Hazardous Waste Container Store in Satellite Accumulation Area Arrange for EHS/Contractor Pickup

Triple Rinse with Appropriate Solvent Collect First Rinseate as Hazardous Waste

Dispose of Decontaminated Container per Institutional Policy
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Ornidazole-d5 waste in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Ornidazole-d5 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408347#ornidazole-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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